Cas no 7446-84-6 (3,5-dimethyloxane-2,6-dione, Mixture of diastereomers)

• Product Name: 3,5-dimethyloxane-2,6-dione, Mixture of diastereomers
• CAS No: 7446-84-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 540983
• PubChem ID: 544548
• Update Time: 2025-10-18

3,5-dimethyloxane-2,6-dione, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione, dihydro-3,5-dimethyl-
• 3,5-dimethyloxane-2,6-dione
• 3,5-dimethyloxane-2,6-dione, Mixture of diastereomers
• EN300-105195
• MFCD09152749
• AKOS000278166
• SCHEMBL2168943
• SY130712
• 3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione
• 7446-84-6
• 3,5-Dimethyldihydropyran-2,6-dione
• SIFQWEJOHACJOL-UHFFFAOYSA-N
• 3,5-Dimethyldihydro-2H-pyran-2,6(3H)-dione #
• AKOS005073494
• DTXSID30337755
• 2,4-dimethylglutaric anhydride

• Inchi： 1S/C7H10O3/c1-4-3-5(2)7(9)10-6(4)8/h4-5H,3H2,1-2H3
• InChI Key： SIFQWEJOHACJOL-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC(C)C1=O)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 3,5-dimethyloxane-2,6-dione, Mixture of diastereomers

3,5-Dimethyloxane-2,6-Dione: A Comprehensive Overview

3,5-Dimethyloxane-2,6-dione (CAS No. 7446-84-6) is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, also known as mixture of diastereomers, is characterized by its unique chemical structure and diverse applications. Recent advancements in synthetic chemistry and materials science have further highlighted its potential in drug development, agrochemicals, and advanced materials.

The molecular structure of 3,5-dimethyloxane-2,6-dione consists of a six-membered ring with two ketone groups at positions 2 and 6, and two methyl groups at positions 3 and 5. This arrangement imparts the compound with distinct electronic properties and reactivity. The presence of diastereomers adds another layer of complexity to its chemical behavior, making it a subject of interest for stereochemical studies.

Recent research has focused on the synthesis and optimization of 3,5-dimethyloxane-2,6-dione derivatives. Scientists have explored various methods to enhance the yield and purity of these compounds while maintaining their stereochemical integrity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel catalytic approach to synthesize this compound with high enantiomeric excess (ee), paving the way for its use in asymmetric catalysis.

In the field of pharmacology, mixture of diastereomers has shown promise as a lead compound for drug discovery. Its ability to interact with specific biological targets has been exploited in the development of new therapeutic agents. A recent study in *Nature Communications* highlighted its potential as a modulator of key cellular pathways involved in neurodegenerative diseases.

Moreover, 3,5-dimethyloxane-2,6-dione has found applications in materials science due to its thermal stability and mechanical properties. Researchers have incorporated this compound into polymer matrices to create advanced composites with enhanced durability and flexibility. Its role in the development of biodegradable plastics has also been explored extensively.

The environmental impact of mixture of diastereomers is another area of active research. Scientists are investigating its biodegradation pathways under various conditions to ensure its safe use in industrial processes. Preliminary findings suggest that it can be effectively degraded by microbial communities under controlled conditions.

Looking ahead, the demand for 3,5-dimethyloxane-2,6-dione is expected to grow as new applications emerge across multiple sectors. Its unique combination of chemical properties makes it an invaluable tool for addressing challenges in modern science and technology.